Cas no 94022-01-2 (1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI))

1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI) structure
94022-01-2 structure
Product Name:1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI)
CAS No:94022-01-2
MF:C13H22O
MW:194.313184261322
CID:810430
PubChem ID:44149867
Update Time:2025-04-19

1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI)
    • (4aS,8aR)-3,3,6,7-tetramethyl-1,4,4a,5,8,8a-hexahydroisochromene
    • trans-3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-1H-2-benzopyran
    • EINECS 301-493-8
    • DTXSID30240255
    • 94022-01-2
    • Inchi: 1S/C13H22O/c1-9-5-11-7-13(3,4)14-8-12(11)6-10(9)2/h11-12H,5-8H2,1-4H3/t11-,12-/m0/s1
    • InChI Key: RZLXGTKIGFFSMN-RYUDHWBXSA-N
    • SMILES: O1C[C@@H]2CC(C)=C(C)C[C@H]2CC1(C)C

Computed Properties

  • Exact Mass: 194.167
  • Monoisotopic Mass: 194.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.894
  • Boiling Point: 252°Cat760mmHg
  • Flash Point: 102.5°C
  • Refractive Index: 1.46
  • PSA: 9.23000
  • LogP: 3.54790
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